Cas no 172649-45-5 (2-Thiazolecarboxylic acid,4-(1-methylethyl)-,methyl ester)

• Product Name: 2-Thiazolecarboxylic acid,4-(1-methylethyl)-,methyl ester
• CAS No: 172649-45-5
• MF: C₈H₁₁NO₂S
• MW: 185.24344086647
• CID: 905679
• PubChem ID: 18759001
• Update Time: 2025-04-19

2-Thiazolecarboxylic acid,4-(1-methylethyl)-,methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolecarboxylic acid,4-(1-methylethyl)-,methyl ester
• methyl 4-propan-2-yl-1,3-thiazole-2-carboxylate
• Methyl 4-isopropylthiazole-2-carboxylate
• 172649-45-5
• AKOS006237877
• DOIFBIGMINDWHA-UHFFFAOYSA-N
• DTXSID30595999
• methyl 4-isopropyl-2-thiazolecarboxylate
• Methyl 4-(propan-2-yl)-1,3-thiazole-2-carboxylate
• SCHEMBL2628929
• 2-Thiazolecarboxylic acid,4-(1-methylethyl)-,methyl ester

• Inchi： 1S/C8H11NO2S/c1-5(2)6-4-12-7(9-6)8(10)11-3/h4-5H,1-3H3
• InChI Key： DOIFBIGMINDWHA-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=NC(=C1)C(C)C

Computed Properties

• Exact Mass: 185.05104977g/mol
• Monoisotopic Mass: 185.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.3
• Topological Polar Surface Area: 67.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives